Cas no 2097984-35-3 (3-(4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)-3-oxopropanenitrile)

• Product Name: 3-(4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)-3-oxopropanenitrile
• CAS No: 2097984-35-3
• MF: C₉H₁₂F₂N₂O₂
• MW: 218.200589179993
• CID: 5726897
• PubChem ID: 121204125
• Update Time: 2025-06-12

3-(4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• F1907-8071
• 3-(4,4-difluoro-2-(methoxymethyl)pyrrolidin-1-yl)-3-oxopropanenitrile
• 2097984-35-3
• AKOS026712414
• 3-[4,4-difluoro-2-(methoxymethyl)pyrrolidin-1-yl]-3-oxopropanenitrile
• starbld0042058
• 1-Pyrrolidinepropanenitrile, 4,4-difluoro-2-(methoxymethyl)-β-oxo-
• 3-(4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)-3-oxopropanenitrile

• Inchi： 1S/C9H12F2N2O2/c1-15-5-7-4-9(10,11)6-13(7)8(14)2-3-12/h7H,2,4-6H2,1H3
• InChI Key： BKQBWLGRECTNRE-UHFFFAOYSA-N
• SMILES： FC1(CN(C(CC#N)=O)C(COC)C1)F

Computed Properties

• Exact Mass: 218.08668395g/mol
• Monoisotopic Mass: 218.08668395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 53.3Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 341.8±42.0 °C(Predicted)
• pka: 4.00±0.60(Predicted)

Additional information on 3-(4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)-3-oxopropanenitrile

3-(4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)-3-oxopropanenitrile (CAS No. 2097984-35-3): A Comprehensive Overview

3-(4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)-3-oxopropanenitrile (CAS No. 2097984-35-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular structure of 3-(4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)-3-oxopropanenitrile is composed of a pyrrolidine ring substituted with difluoro and methoxymethyl groups, along with a cyano group attached to a ketone moiety. This intricate arrangement imparts the compound with distinct chemical and biological properties that make it an intriguing subject for scientific investigation.

In terms of chemical synthesis, 3-(4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)-3-oxopropanenitrile can be synthesized through a multi-step process involving the formation of the pyrrolidine ring and subsequent functional group modifications. One common approach involves the reaction of 4,4-difluoro-2-(methoxymethyl)pyrrolidine with an appropriate nitrile derivative to form the final product. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound.

The biological activities of 3-(4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)-3-oxopropanenitrile have been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent inhibitory effects on specific enzymes and receptors, making it a potential candidate for the development of new therapeutic agents. For instance, studies have demonstrated its ability to modulate key signaling pathways involved in inflammation and cancer progression.

One notable application of 3-(4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)-3-oxopropanenitrile is in the treatment of neurodegenerative diseases. Preclinical studies have indicated that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings have sparked interest in exploring its potential as a therapeutic option for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 3-(4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)-3-oxopropanenitrile has also shown promise in the field of oncology. Research has revealed that it can selectively target cancer cells by disrupting critical metabolic pathways and inducing apoptosis. This selective cytotoxicity makes it a valuable lead compound for the development of targeted cancer therapies.

The pharmacokinetic profile of 3-(4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)-3-oxopropanenitrile has been extensively evaluated to ensure its suitability for clinical use. Studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) properties, indicating that it can be effectively delivered to target tissues while minimizing systemic toxicity. These findings are crucial for advancing the compound into clinical trials.

Clinical trials are currently underway to assess the safety and efficacy of 3-(4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)-3-oxopropanenitrile in human subjects. Early results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These preliminary findings provide a strong foundation for further clinical development.

Beyond its therapeutic applications, 3-(4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)-3-oxopropanenitrile has also been explored as a tool compound in basic research. Its unique structural features make it an excellent probe for investigating the structure-function relationships of various biological targets. This versatility has led to its use in high-throughput screening assays and other experimental setups aimed at identifying novel drug targets.

In conclusion, 3-(4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)-3-oxopropanenitrile (CAS No. 2097984-35-3) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological activities position it as a valuable candidate for further development into therapeutic agents for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, solidifying its importance in the field.